4-Methoxy-3-[(2-naphthyloxy)methyl]benzaldehyde 4-Methoxy-3-[(2-naphthyloxy)methyl]benzaldehyde
Brand Name: Vulcanchem
CAS No.: 438531-00-1
VCID: VC0452521
InChI: InChI=1S/C19H16O3/c1-21-19-9-6-14(12-20)10-17(19)13-22-18-8-7-15-4-2-3-5-16(15)11-18/h2-12H,13H2,1H3
SMILES: COC1=C(C=C(C=C1)C=O)COC2=CC3=CC=CC=C3C=C2
Molecular Formula: C19H16O3
Molecular Weight: 292.3g/mol

4-Methoxy-3-[(2-naphthyloxy)methyl]benzaldehyde

CAS No.: 438531-00-1

Main Products

VCID: VC0452521

Molecular Formula: C19H16O3

Molecular Weight: 292.3g/mol

4-Methoxy-3-[(2-naphthyloxy)methyl]benzaldehyde - 438531-00-1

CAS No. 438531-00-1
Product Name 4-Methoxy-3-[(2-naphthyloxy)methyl]benzaldehyde
Molecular Formula C19H16O3
Molecular Weight 292.3g/mol
IUPAC Name 4-methoxy-3-(naphthalen-2-yloxymethyl)benzaldehyde
Standard InChI InChI=1S/C19H16O3/c1-21-19-9-6-14(12-20)10-17(19)13-22-18-8-7-15-4-2-3-5-16(15)11-18/h2-12H,13H2,1H3
Standard InChIKey QDIZDXPFRYFCMC-UHFFFAOYSA-N
SMILES COC1=C(C=C(C=C1)C=O)COC2=CC3=CC=CC=C3C=C2
Canonical SMILES COC1=C(C=C(C=C1)C=O)COC2=CC3=CC=CC=C3C=C2
PubChem Compound 841843
Last Modified Nov 11 2021
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